N-{2-[2-(4-methylphenyl)-1,3-thiazol-4-yl]ethyl}-2-phenylacetamide

• IUPAC Name: N-[2-[2-(4-methylphenyl)-1,3-thiazol-4-yl]ethyl]-2-phenylacetamide
• InChI: InChI=1S/C20H20N2OS/c1-15-7-9-17(10-8-15)20-22-18(14-24-20)11-12-21-19(23)13-16-5-3-2-4-6-16/h2-10,14H,11-13H2,1H3,(H,21,23)
• InChI Key: DMZJAVZCFZJZKP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC(=CS2)CCNC(=O)CC3=CC=CC=C3
• Molecular Formula: C20H20N2OS
• Molecular Weight: 336.5 g/mol

Description

“N-{2-[2-(4-methylphenyl)-1,3-thiazol-4-yl]ethyl}-2-phenylacetamide” is a complex organic compound that contains a thiazole ring, which is a type of heterocyclic compound. Thiazoles are known for their wide range of biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a thiazole ring, which is a five-membered ring containing nitrogen and sulfur atoms. Attached to this ring would be a phenyl group (a ring of six carbon atoms, also known as a benzene ring), a methylphenyl group (a benzene ring with a methyl group attached), and an acetamide group.

Chemical Reactions Analysis

Thiazole compounds are known to participate in a variety of chemical reactions, often acting as ligands in coordination chemistry. They can also undergo reactions at the sulfur and nitrogen atoms of the thiazole ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the thiazole ring could contribute to its stability and reactivity. The phenyl groups could influence its solubility and reactivity.

Scientific Research Applications

Neuroprotection

Compounds from the same family as “N-{2-[2-(4-methylphenyl)-1,3-thiazol-4-yl]ethyl}-2-phenylacetamide” have been identified as neuroprotective agents. .

Antiproliferative Activity

Similar structures have been synthesized and evaluated for their antiproliferative activity against various cancer cell lines. .

Food Safety and Quality

Related chemical structures have been assessed by organizations such as the Food and Agriculture Organization (FAO) for their safety and quality in food applications. .

Mechanism of Action

Target of Action

The compound “N-{2-[2-(4-methylphenyl)-1,3-thiazol-4-yl]ethyl}-2-phenylacetamide” belongs to the class of thiazole derivatives . Thiazoles are known to exhibit a wide range of biological activities, including antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant properties Thiazole derivatives are known to interact with various targets depending on the substituents on the thiazole ring .

Mode of Action

The molecular electrostatic potential (MEP) surface of the thiazole ring plays a significant role in drug-target protein interaction .

Biochemical Pathways

Thiazole derivatives are known to affect various biochemical pathways depending on their specific targets .

Result of Action

Thiazole derivatives are known to induce various biological effects depending on their specific targets .

Future Directions

Future research on this compound could involve studying its biological activities, such as its potential antimicrobial or anticancer effects. It could also involve exploring its chemical properties and reactivity, or developing methods for its synthesis.